molecular formula C19H18N2O5 B034119 1,3-Dibenzyl-2-oxoimidazolidine-4,5-dicarboxylic acid CAS No. 59564-78-2

1,3-Dibenzyl-2-oxoimidazolidine-4,5-dicarboxylic acid

Cat. No. B034119
CAS RN: 59564-78-2
M. Wt: 354.4 g/mol
InChI Key: QSMUFXXTSUEZJA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,3-Dibenzyl-2-oxoimidazolidine-4,5-dicarboxylic acid, also known as 2-Oxo-1,3-bis(phenylmethyl)-4,5-imidazolidinedicarboxylic acid, is a chemical compound with the empirical formula C19H18N2O5 . It has a molecular weight of 354.36 .


Molecular Structure Analysis

The SMILES string of this compound is OC(=O)C1C(N(Cc2ccccc2)C(=O)N1Cc3ccccc3)C(O)=O . The InChI string is 1S/C19H18N2O5/c22-17(23)15-16(18(24)25)21(12-14-9-5-2-6-10-14)19(26)20(15)11-13-7-3-1-4-8-13/h1-10,15-16H,11-12H2,(H,22,23)(H,24,25) .


Physical And Chemical Properties Analysis

The melting point of 1,3-Dibenzyl-2-oxoimidazolidine-4,5-dicarboxylic acid is 170-174 °C (lit.) . More detailed physical and chemical properties could not be found from the web search results.

Scientific Research Applications

Synthesis of Epoxides

This compound is an anhydride that is used in the synthesis of epoxides . Epoxides are cyclic ethers that are useful in a variety of chemical reactions, particularly in the production of polymers and pharmaceuticals.

Post-Synthetic Surface Treatment of Photonic Nanocrystals

In photonic research, this compound has been introduced as both an etchant and a ligand upon post-synthetic surface treatment of photonic nanocrystals . This could potentially enhance the luminescent properties and stability of these nanocrystals.

Safety and Hazards

This compound is classified as a combustible solid . Personal protective equipment such as dust masks type N95 (US), eyeshields, and gloves are recommended when handling this compound . It is advised to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes .

Mechanism of Action

Target of Action

It has been used in the synthesis of complex compounds , suggesting that it may interact with a variety of molecular targets.

Mode of Action

It is known to act as both an etchant and a ligand in the post-synthetic surface treatment of perovskite nanocrystals (PNCs) . This suggests that it may interact with its targets through both covalent and non-covalent interactions, leading to changes in the physical and chemical properties of the targets.

Biochemical Pathways

Its role in the post-synthetic surface treatment of pncs suggests that it may influence the luminescent properties and stabilities of these materials .

Result of Action

Its use in the post-synthetic surface treatment of pncs suggests that it may enhance the luminescent properties and stabilities of these materials .

Action Environment

The action, efficacy, and stability of 1,3-Bisbenzyl-2-oxoimidazolidine-4,5-dicarboxylic acid can be influenced by environmental factors. suggests that its action may be influenced by the solvent environment. Additionally, its stability at room temperature, but potential decomposition under high temperature, strong acid, or strong base conditions , suggests that its action and stability may be influenced by temperature and pH.

properties

IUPAC Name

1,3-dibenzyl-2-oxoimidazolidine-4,5-dicarboxylic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H18N2O5/c22-17(23)15-16(18(24)25)21(12-14-9-5-2-6-10-14)19(26)20(15)11-13-7-3-1-4-8-13/h1-10,15-16H,11-12H2,(H,22,23)(H,24,25)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QSMUFXXTSUEZJA-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)CN2C(C(N(C2=O)CC3=CC=CC=C3)C(=O)O)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H18N2O5
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID70965915
Record name 1,3-Dibenzyl-2-oxoimidazolidine-4,5-dicarboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70965915
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

354.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1,3-Dibenzyl-2-oxoimidazolidine-4,5-dicarboxylic acid

CAS RN

59564-78-2, 51591-75-4
Record name 2-Oxo-1,3-bis(phenylmethyl)-4,5-imidazolidinedicarboxylic acid
Source CAS Common Chemistry
URL https://commonchemistry.cas.org/detail?cas_rn=59564-78-2
Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
Explanation The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated.
Record name cis-1,3-Dibenzyl-2-oxoimidazolidine-4,5-dicarboxylic acid
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0051591754
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 1,3-Dibenzyl-2-oxoimidazolidine-4,5-dicarboxylic acid
Source ChemIDplus
URL https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0059564782
Description ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system.
Record name 1,3-Dibenzyl-2-oxoimidazolidine-4,5-dicarboxylic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID70965915
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name cis-1,3-dibenzyl-2-oxoimidazolidine-4,5-dicarboxylic acid
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.052.081
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.
Record name 1,3-dibenzyl-2-oxoimidazolidine-4,5-dicarboxylic acid
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/substance-information/-/substanceinfo/100.056.170
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
1,3-Dibenzyl-2-oxoimidazolidine-4,5-dicarboxylic acid
Reactant of Route 2
1,3-Dibenzyl-2-oxoimidazolidine-4,5-dicarboxylic acid
Reactant of Route 3
1,3-Dibenzyl-2-oxoimidazolidine-4,5-dicarboxylic acid
Reactant of Route 4
Reactant of Route 4
1,3-Dibenzyl-2-oxoimidazolidine-4,5-dicarboxylic acid
Reactant of Route 5
Reactant of Route 5
1,3-Dibenzyl-2-oxoimidazolidine-4,5-dicarboxylic acid
Reactant of Route 6
1,3-Dibenzyl-2-oxoimidazolidine-4,5-dicarboxylic acid

Q & A

Q1: Why is 1,3-dibenzyl-2-oxoimidazolidine-4,5-dicarboxylic acid a significant starting material for (+)-biotin synthesis?

A1: The research highlights that 1,3-dibenzyl-2-oxoimidazolidine-4,5-dicarboxylic acid (2) serves as a crucial starting point for a practical and asymmetric total synthesis of (+)-biotin []. This suggests that this compound possesses structural features allowing for efficient and controlled modifications to reach the target molecule.

Q2: What is the key transformation involving 1,3-dibenzyl-2-oxoimidazolidine-4,5-dicarboxylic acid in the synthesis?

A2: The synthesis involves converting 1,3-dibenzyl-2-oxoimidazolidine-4,5-dicarboxylic acid (2) into a meso-cyclic anhydride (3). This anhydride then undergoes a crucial Cinchona alkaloid-mediated asymmetric alcoholysis []. This step is vital for introducing chirality, a key characteristic of (+)-biotin.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.